ATC 0175 hydrochloride

• CAS No.: 510733-97-8
• Product Name: ATC 0175 hydrochloride
• Molecular Formula: C23H26ClF2N5O
• Molecular Weight: 461.9 g/mol
• IUPAC Name: N-[4-[[4-(dimethylamino)quinazolin-2-yl]amino]cyclohexyl]-3,4-difluorobenzamide;hydrochloride
• Standard InChI: InChI=1S/C23H25F2N5O.ClH/c1-30(2)21-17-5-3-4-6-20(17)28-23(29-21)27-16-10-8-15(9-11-16)26-22(31)14-7-12-18(24)19(25)13-14;/h3-7,12-13,15-16H,8-11H2,1-2H3,(H,26,31)(H,27,28,29);1H
• Standard InChIKey: HUUPKFUYSQNNLO-FAESNJTISA-N
• SMILES: CN(C)C1=NC(=NC2=CC=CC=C21)NC3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)F.Cl
• Canonical SMILES: CN(C)C1=NC(=NC2=CC=CC=C21)NC3CCC(CC3)NC(=O)C4=CC(=C(C=C4)F)F.Cl
• Appearance: Solid powder
• Description: ATC0175 is a novel nonpeptidic and orally active melanin-concentrating hormone receptor 1 (MCHR1) antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ATC 0175; ATC-0175; ATC0175; N-(4-((4-(dimethylamino)quinazolin-2-yl)amino)cyclohexyl)-3,4-difluorobenzamide; N-(4-((4-(dimethylamino)quinazolin-2-yl)amino)cyclohexyl)-3,4-difluorobenzamide hydrochloride
• Reference: 1: Chaki S, Yamaguchi J, Yamada H, Thomsen W, Tran TA, Semple G, Sekiguchi Y. ATC0175: an orally active melanin-concentrating hormone receptor 1 antagonist for the potential treatment of depression and anxiety. CNS Drug Rev. 2005 Winter;11(4):341-52. Review. PubMed PMID: 16614734.; 2: Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazaki T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen W. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. Epub 2005 Jan 26. PubMed PMID: 15677346.; 3: Urbanavicius J, Lagos P, Torterolo P, Scorza C. Prodepressive effect induced by microinjections of MCH into the dorsal raphe: time course, dose dependence, effects on anxiety-related behaviors, and reversion by nortriptyline. Behav Pharmacol. 2014 Aug;25(4):316-24. doi: 10.1097/FBP.0000000000000056. PubMed PMID: 25006977.; 4: Semple G, Tran TA, Kramer B, Hsu D, Han S, Choi J, Vallar P, Casper MD, Zou N, Hauser EK, Thomsen W, Whelan K, Sengupta D, Morgan M, Sekiguchi Y, Kanuma K, Chaki S, Grottick AJ. Pyrimidine-based antagonists of h-MCH-R1 derived from ATC0175: in vitro profiling and in vivo evaluation. Bioorg Med Chem Lett. 2009 Nov 1;19(21):6166-71. doi: 10.1016/j.bmcl.2009.09.003. Epub 2009 Sep 6. PubMed PMID: 19773162.; 5: Flachner B, Hajdú I, Dobi K, Lorincz Z, Cseh S, Dormán G. [Selection of a melanine concentrating hormone receptor-1 (MCHR1) antagonists' focused library and its biological screening with AequoScreen]. Acta Pharm Hung. 2013;83(3):71-87. Hungarian. PubMed PMID: 24369586.; 6: Kanuma K, Omodera K, Nishiguchi M, Funakoshi T, Chaki S, Semple G, Tran TA, Kramer B, Hsu D, Casper M, Thomsen B, Sekiguchi Y. Lead optimization of 4-(dimethylamino)quinazolines, potent and selective antagonists for the melanin-concentrating hormone receptor 1. Bioorg Med Chem Lett. 2005 Sep 1;15(17):3853-6. PubMed PMID: 16002290.
• PubChem Compound: 9934032
• Last Modified: Nov 11 2021